5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-3-isoxazolecarboxamide

• IUPAC Name: 5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C9H9N3O2S/c1-5-4-15-9(10-5)11-8(13)7-3-6(2)14-12-7/h3-4H,1-2H3,(H,10,11,13)
• InChI Key: YSYHZYFGSDLXEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NC(=CS2)C
• Molecular Formula: C9H9N3O2S
• Molecular Weight: 223.25 g/mol
• Solubility: >33.5 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of compounds related to "5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-3-isoxazolecarboxamide" often involves multi-step chemical processes that include the formation of isoxazole and thiazole rings. For instance, Martins et al. (2002) describe a one-pot synthesis method for 3-methylisoxazole-5-carboxamides and 5-[(1H-pyrazol-1-yl)carbonyl]-3-methyl isoxazoles, highlighting techniques that could be relevant for synthesizing related compounds (Martins et al., 2002).

Molecular Structure Analysis

Understanding the molecular structure is crucial for predicting the behavior and reactivity of a compound. Techniques such as X-ray crystallography, NMR, and mass spectrometry are commonly employed to elucidate structural details. For example, the synthesis and characterization of novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl carboxamides by Hu et al. (2009) provide insights into the structural aspects of similar compounds, indicating the importance of precise molecular architecture for their biological activity (Hu et al., 2009).

Chemical Reactions and Properties

The reactivity and chemical behavior of "5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-3-isoxazolecarboxamide" are influenced by its functional groups. Research by Dölling et al. (1991) on related thiazole derivatives demonstrates the potential for various chemical transformations, including nucleophilic substitutions and electrophilic additions, which could also apply to the compound (Dölling et al., 1991).

Physical Properties Analysis

The physical properties of a compound, such as melting point, solubility, and crystalline structure, are vital for its application in different fields. The work by Hipler et al. (2003) on the hydrogen bonding in 2-mercapto-5-methyl-1,3,4-thiadiazole, provides a foundation for understanding how the physical properties of similar compounds are determined by their molecular structure (Hipler et al., 2003).

Scientific Research Applications

• Synthesis and Chemical Properties :

  • Jenny and Heimgartner (1989) investigated the formation of Methyl 5,6-Dihydro-l, 3(4H)-thiazine-4-carboxylates from 4-Allyl-l, 3-thiazol-5(4H)-ones, providing insights into the chemical behavior and synthesis methods related to thiazole derivatives (Jenny & Heimgartner, 1989).

• Antimicrobial Applications :

  • Desai et al. (2016) reported the synthesis and in vitro antimicrobial activity of various N-(4-methyl-5-(4-((substituted phenylamino) methyl)-5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)thiazol-2-yl) benzamides against both gram-positive and gram-negative bacteria as well as fungi (Desai et al., 2016).

• Potential in Drug Development :

  • A study by Mhaske et al. (2011) highlighted the synthesis and antimicrobial screening of thiazole-5-carboxamide derivatives, which could potentially be applied in developing new drugs with antibacterial properties (Mhaske et al., 2011).

• Biological Screening for Various Applications :

  • In the research by Gomha et al. (2017), novel thiazole and 1,3,4-thiadiazole derivatives incorporating thiazole moiety were synthesized and evaluated as potent anticancer agents. This indicates the potential application of such compounds in cancer treatment (Gomha et al., 2017).

• Exploration of Fluorescence Effects :

  • Matwijczuk et al. (2018) conducted spectroscopic and theoretical studies on compounds including 4-(5-(methyl-1,3,4-thiadiazol-2-yl))benzene-1,3-diol, focusing on
  fluorescence effects, which could have implications in biochemical and medical research applications .

• Role in Transforming Growth Factor-Beta Type1 Receptor Kinase Inhibition :
  • Kim et al. (2008) synthesized a series of 5-(pyridin-2-yl)thiazoles, including compounds related to 5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-3-isoxazolecarboxamide, and evaluated them for their inhibitory activity against ALK5, a kinase involved in cell signaling. This study suggests the compound's potential role in modulating cell signaling pathways (Kim et al., 2008).